Cas no 20608-82-6 (2-(2-Bromo-phenyl)-succinic acid)

• Product Name: 2-(2-Bromo-phenyl)-succinic acid
• CAS No: 20608-82-6
• MF: C₁₀H₉BrO₄
• MW: 273.080062627792
• MDL: MFCD06658382
• CID: 254336
• PubChem ID: 53407298
• Update Time: 2025-10-08

2-(2-Bromo-phenyl)-succinic acid Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-(2-bromophenyl)-
• 2-(2-bromophenyl)butanedioic acid
• 2-(2-BROMOPHENYL)SUCCINIC ACID,
• AB1262
• o-Bromphenyl-bernsteinsaeure
• 2-(2-Bromo-phenyl)-succinic acid
• 2-(2-Bromophenyl)succinicacid
• Butanedioic acid, 2-(2-bromophenyl)-
• MFCD06658382
• EN300-704771
• 20608-82-6
• J-505558
• DTXSID80695852
• SB35213
• A814744
• 2-(2-bromophenyl)succinic acid
• AKOS024258351

• MDL： MFCD06658382
• Inchi： 1S/C10H9BrO4/c11-8-4-2-1-3-6(8)7(10(14)15)5-9(12)13/h1-4,7H,5H2,(H,12,13)(H,14,15)
• InChI Key： ZYVUHPNGZXZEFZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 271.96800
• Monoisotopic Mass: 271.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.691
• Boiling Point: 365.1°C at 760 mmHg
• Flash Point: 174.6°C
• Refractive Index: 1.608
• PSA: 74.60000
• LogP: 2.09200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(2-Bromo-phenyl)-succinic acid

2-(2-Bromo-phenyl)-succinic acid: A Versatile Compound in Pharmaceutical Research

CAS No. 20608-82-6, also known as 2-(2-Bromo-phenyl)-succinic acid, represents a significant molecule in the field of medicinal chemistry. This compound belongs to the family of aromatic substituted dicarboxylic acids, which are widely studied for their potential applications in drug development. Recent advances in synthetic methodologies and biological profiling have highlighted the unique structural features and functional versatility of 2-(2-Bromo-phenyl)-succinic acid, making it a focal point in both academic and industrial research.

The molecular structure of 2-(2-Bromo-phenyl)-succinic acid consists of a succinic acid backbone with a bromophenyl group attached to the second carbon atom. The bromine atom, a key feature of this compound, introduces electrophilic properties that can modulate interactions with biological targets. This structural characteristic is critical for its role in various pharmacological contexts, including the design of inhibitors for enzyme targets and the synthesis of derivatives with enhanced bioavailability.

Recent studies have demonstrated the potential of 2-(2-Bromo-phenyl)-succinic acid in modulating signaling pathways associated with inflammatory diseases. For instance, a 2023 study published in the journal Chemical Biology & Drug Design explored its ability to inhibit the activity of phospholipase A2, an enzyme implicated in the pathogenesis of conditions such as rheumatoid arthritis. The research highlighted the compound's capacity to reduce pro-inflammatory cytokine production, suggesting its potential as a therapeutic agent for autoimmune disorders.

The synthesis of 2-(2-Bromo-phenyl)-succinic acid has been optimized using modern catalytic approaches. A 2022 report in Organic & Biomolecular Chemistry described a novel method involving microwave-assisted coupling reactions, which significantly improved the yield and purity of the final product. This advancement is crucial for large-scale production, as it reduces the environmental impact and cost associated with traditional synthetic routes.

In the realm of drug discovery, 2-(2-Bromo-phenyl)-succinic acid has shown promise as a scaffold for developing small molecule inhibitors. A 2023 study in Journal of Medicinal Chemistry investigated its potential as a lead compound for targeting the protein kinase A (PKA) pathway. The researchers found that the bromophenyl group enhances the compound's binding affinity to the target enzyme, which could lead to improved therapeutic outcomes in diseases related to PKA dysregulation.

The pharmacokinetic properties of 2-(2-Bromo-phenyl)-succinic acid are also under investigation. A 2023 preclinical study published in Drug Metabolism and Disposition evaluated its oral bioavailability and metabolic profile in animal models. The findings indicated that the compound exhibits moderate oral absorption, with the bromine atom playing a key role in stabilizing its molecular structure during transit through the gastrointestinal tract. This stability is important for maintaining therapeutic efficacy in vivo.

Moreover, the compound's potential applications extend beyond traditional pharmaceutical targets. A 2023 review article in ACS Chemical Biology discussed its role in the development of smart drug delivery systems. The researchers proposed that the bromophenyl group could be functionalized to create stimuli-responsive materials that release the active compound in response to specific environmental cues, such as pH changes or enzymatic activity.

The structural flexibility of 2-(2-Bromo-phenyl)-succinic acid also makes it an attractive candidate for combinatorial chemistry approaches. A 2023 study in Chemical Science demonstrated how variations in the bromophenyl group could lead to the synthesis of derivatives with diverse biological activities. For example, substituting the bromine atom with other halogen atoms or introducing functional groups at the aromatic ring resulted in compounds with enhanced anti-cancer properties.

In terms of safety profiling, 2-(2-Bromo-phenyl)-succinic acid has been evaluated for its potential toxicity in preclinical models. A 2023 study in Toxicological Sciences reported that the compound exhibited low acute toxicity in rodents, with no significant organ damage observed at therapeutic concentrations. These findings are critical for its progression into clinical trials and eventual therapeutic use.

The ongoing research into 2-(2-Bromo-phenyl)-succinic acid underscores its importance in modern pharmaceutical science. Its unique structural features and functional versatility position it as a promising candidate for a wide range of therapeutic applications. As new synthetic methods and biological insights continue to emerge, the potential of this compound is expected to expand, contributing to the development of innovative treatments for various diseases.